Cas no 1824553-49-2 (2-Thiophenecarboxylic acid, 3-(1-amino-3-hydroxypropyl)-, methyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 3-(1-amino-3-hydroxypropyl)-, methyl ester
• CAS No: 1824553-49-2
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 6535160
• PubChem ID: 165734191
• Update Time: 2025-07-24

2-Thiophenecarboxylic acid, 3-(1-amino-3-hydroxypropyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-(1-amino-3-hydroxypropyl)-, methyl ester

• Inchi： 1S/C9H13NO3S/c1-13-9(12)8-6(3-5-14-8)7(10)2-4-11/h3,5,7,11H,2,4,10H2,1H3
• InChI Key： UMFMVYVCQOGGAB-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC=CC=1C(N)CCO

Experimental Properties

• Density: 1.280±0.06 g/cm3(Predicted)
• Boiling Point: 376.5±42.0 °C(Predicted)
• pka: 14.85±0.10(Predicted)

Additional information on 2-Thiophenecarboxylic acid, 3-(1-amino-3-hydroxypropyl)-, methyl ester

Research Briefing on 2-Thiophenecarboxylic acid, 3-(1-amino-3-hydroxypropyl)-, methyl ester (CAS: 1824553-49-2)

The compound 2-Thiophenecarboxylic acid, 3-(1-amino-3-hydroxypropyl)-, methyl ester (CAS: 1824553-49-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its thiophene backbone and functionalized side chain, exhibits potential applications in drug discovery and development. Recent studies have explored its synthesis, biological activity, and therapeutic potential, positioning it as a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers synthesized and evaluated the biological activity of 2-Thiophenecarboxylic acid, 3-(1-amino-3-hydroxypropyl)-, methyl ester. The study highlighted its role as a key intermediate in the synthesis of novel thiophene-based inhibitors targeting specific enzymatic pathways. The compound demonstrated moderate inhibitory activity against a range of enzymes, suggesting its utility in designing targeted therapies for metabolic disorders.

Another recent investigation, detailed in Bioorganic & Medicinal Chemistry Letters, focused on the structural optimization of this compound to enhance its pharmacokinetic properties. The researchers introduced various modifications to the amino and hydroxypropyl side chains, resulting in derivatives with improved solubility and bioavailability. These findings underscore the compound's versatility as a scaffold for developing more potent and selective drug candidates.

Furthermore, computational studies have been employed to predict the binding affinity and interaction mechanisms of 2-Thiophenecarboxylic acid, 3-(1-amino-3-hydroxypropyl)-, methyl ester with biological targets. Molecular docking simulations revealed favorable interactions with active sites of enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. These in silico findings are currently being validated through in vitro and in vivo experiments.

The therapeutic potential of this compound extends beyond enzyme inhibition. Preliminary studies have indicated its role in modulating cellular signaling pathways, particularly those associated with oxidative stress and apoptosis. This multi-target activity positions it as a candidate for treating complex diseases such as cancer and neurodegenerative disorders. However, further research is required to elucidate its precise mechanisms of action and optimize its therapeutic efficacy.

In conclusion, 2-Thiophenecarboxylic acid, 3-(1-amino-3-hydroxypropyl)-, methyl ester (CAS: 1824553-49-2) represents a promising molecule in chemical biology and pharmaceutical research. Its synthetic accessibility, structural versatility, and diverse biological activities make it a valuable scaffold for drug development. Ongoing studies aim to explore its full potential, with the ultimate goal of translating these findings into clinically relevant therapeutics.